Cas no 820240-98-0 (Benzoxazole, 2-[4-chloro-3-(trifluoromethyl)phenyl]-5-methyl-)

• Product Name: Benzoxazole, 2-[4-chloro-3-(trifluoromethyl)phenyl]-5-methyl-
• CAS No: 820240-98-0
• MF: C₁₅H₉ClF₃NO
• MW: 311.686273336411
• CID: 700401
• PubChem ID: 68450039
• Update Time: 2025-04-19

Benzoxazole, 2-[4-chloro-3-(trifluoromethyl)phenyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-[4-chloro-3-(trifluoromethyl)phenyl]-5-methyl-
• 2-[4-chloro-3-(trifluoromethyl)phenyl]-5-methyl-1,3-benzoxazole
• DTXSID90738365
• DXVLAFPRDZSPMG-UHFFFAOYSA-N
• 820240-98-0
• SCHEMBL2939737

• Inchi： 1S/C15H9ClF3NO/c1-8-2-5-13-12(6-8)20-14(21-13)9-3-4-11(16)10(7-9)15(17,18)19/h2-7H,1H3
• InChI Key： DXVLAFPRDZSPMG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C1=NC2C=C(C)C=CC=2O1

Computed Properties

• Exact Mass: 311.0324761g/mol
• Monoisotopic Mass: 311.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26Ų